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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Undecanone in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and minimizing environmental impact.

Hazard Summary & Key Quantitative Data
2-Undecanone is a combustible liquid that may be harmful if swallowed and is toxic to aquatic

life.[1][2] All personnel must be familiar with its properties and potential hazards before

commencing any work.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7801925?utm_src=pdf-interest
https://www.benchchem.com/product/b7801925?utm_src=pdf-body
https://www.benchchem.com/product/b7801925?utm_src=pdf-body
https://www.benchchem.com/product/b7801925?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/nengapdxe.html
https://www.vorpahl.com/particulate-respirator-r95-w-nuisance-level-organic-vapor-relief--9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 112-12-9 [1][3]

Molecular Formula C₁₁H₂₂O [1][3]

Molecular Weight 170.29 g/mol [1][3]

Appearance Colorless liquid [1]

Boiling Point 228-232 °C (442-450 °F)

Flash Point 87 °C (189 °F) - closed cup

Oral LD50 (Rat) > 5,000 mg/kg [1]

Dermal LD50 (Rabbit) > 5,000 mg/kg

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to safe handling. The following table

summarizes the required and recommended PPE for handling 2-Undecanone.
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PPE Category Specification Rationale & Citation

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[1] A face shield

should be worn when there is

a significant risk of splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Recommended: Butyl rubber

or neoprene gloves.[4] Not

Recommended: Nitrile gloves

have poor resistance to

ketones.[5][6]

Provides a protective barrier

against skin contact. The

choice of glove material is

critical for chemical resistance.

Skin and Body Protection

Chemical-resistant lab coat or

apron. Closed-toe shoes are

mandatory.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For low concentrations (up to

10 times the Permissible

Exposure Limit - PEL): A

NIOSH-approved air-purifying

respirator with organic vapor

(OV) cartridges (black color

code).[7][8][9] For higher or

unknown concentrations: A

supplied-air respirator (SAR) is

required.

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Workflow for Handling 2-Undecanone
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Preparation

Handling

Cleanup & Disposal

Work Area Preparation
(Fume Hood Check, Spill Kit Ready)

Don Appropriate PPE

Retrieve 2-Undecanone
(Check Container Integrity)

Dispense Chemical
(Use appropriate tools, minimize vapor)

Perform Experiment
(Maintain ventilation)

Decontaminate Glassware & Surfaces

Dispose of Waste
(Segregate waste streams)

Doff PPE Correctly

Wash Hands Thoroughly
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Waste Generation

Waste Segregation

Final Disposal

Excess 2-Undecanone & Contaminated Solvents

Labeled Hazardous Liquid Waste Container

Contaminated PPE & Labware

Labeled Hazardous Solid Waste Container

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Undecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#personal-protective-equipment-for-
handling-2-undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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